molecular formula C12H12O3 B2690144 4-(3,6-dihydro-2H-pyran-4-yl)benzoic acid CAS No. 1247826-76-1

4-(3,6-dihydro-2H-pyran-4-yl)benzoic acid

Cat. No. B2690144
CAS RN: 1247826-76-1
M. Wt: 204.225
InChI Key: FJWBASXVJVQCMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-(3,6-dihydro-2H-pyran-4-yl)benzoic acid” is a chemical compound with the molecular formula C12H12O3 . It has a molecular weight of 204.23 . This compound is related to benzoic acid, which is a simple aromatic carboxylic acid .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoic acid moiety attached to a 3,6-dihydro-2H-pyran ring . The InChI code for this compound is 1S/C12H12O3/c13-12(14)11-3-1-2-10(8-11)9-4-6-15-7-5-9/h1-4,8H,5-7H2,(H,13,14) .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a predicted boiling point of 337.5±42.0 °C and a predicted density of 1.143±0.06 g/cm3 .

Scientific Research Applications

Synthesis of Hybrid Compounds

Research indicates the synthesis of hybrid compounds based on related structures, demonstrating the potential for creating novel materials with unique pharmacophoric fragments. These compounds involve the formation of condensed dihydropyran structures, which could have implications for pharmaceutical developments (Ivanova et al., 2019).

Crystal Structure Prediction

The determination of crystal structures of complex molecules, such as certain drug molecules, using techniques like NMR crystallography, highlights the importance of these compounds in understanding drug properties and behaviors. This approach has been applied to large molecules, offering insights into their structural characteristics (Baias et al., 2013).

Co-crystal Formation and Applications

Studies on co-crystals involving similar benzoic acid derivatives reveal their potential in drug formulation, particularly in enhancing the efficacy of pharmaceutical compounds. These co-crystals might exhibit inhibitory activity against specific pathogens and could be used in photovoltaic systems for energy conversion, suggesting a dual role in medical and renewable energy applications (Al-Otaibi et al., 2020).

Catalysis and Organic Reactions

Research on the use of related compounds in catalysis, such as the synthesis of tetrahydrobenzo[b]pyrans, showcases the utility of these molecules in facilitating chemical reactions. This includes the use of environmentally friendly catalysts and conditions, which could have significant implications for green chemistry and sustainable manufacturing processes (Javed et al., 2021).

Molecular Docking and Drug Design

The investigation into the molecular docking and potential inhibitory activities of co-crystals formed with benzoic acid derivatives underscores the role of these compounds in drug design and development. This research opens pathways for the creation of new therapeutics, particularly in the treatment of diseases like tuberculosis (Al-Otaibi et al., 2020).

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation (H315), cause serious eye damage (H318), and may cause respiratory irritation (H335) .

properties

IUPAC Name

4-(3,6-dihydro-2H-pyran-4-yl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12O3/c13-12(14)11-3-1-9(2-4-11)10-5-7-15-8-6-10/h1-5H,6-8H2,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FJWBASXVJVQCMK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC=C1C2=CC=C(C=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.